1-[4-(2-Butan-2-ylphenoxy)butyl]piperazine;oxalic acid

• IUPAC Name: 1-[4-(2-butan-2-ylphenoxy)butyl]piperazine;oxalic acid
• InChI: InChI=1S/C18H30N2O.C2H2O4/c1-3-16(2)17-8-4-5-9-18(17)21-15-7-6-12-20-13-10-19-11-14-20;3-1(4)2(5)6/h4-5,8-9,16,19H,3,6-7,10-15H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: FDKLQFCGEABFBL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1OCCCCN2CCNCC2.C(=O)(C(=O)O)O
• Molecular Formula: C20H32N2O5
• Molecular Weight: 380.5 g/mol

Description

1-[4-(2-Butan-2-ylphenoxy)butyl]piperazine;oxalic acid is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound is characterized by the presence of a piperazine ring, a butyl chain, and a phenoxy group, along with oxalic acid as a counterion.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(2-Butan-2-ylphenoxy)butyl]piperazine typically involves the reaction of 1-(4-bromobutyl)piperazine with 2-(butan-2-yl)phenol in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction. The product is then purified through recrystallization or chromatography techniques.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is often subjected to rigorous quality control measures to ensure its suitability for various applications.

Chemical Reactions Analysis

Types of Reactions: 1-[4-(2-Butan-2-ylphenoxy)butyl]piperazine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The phenoxy group can undergo electrophilic aromatic substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophiles like bromine or nitric acid in the presence of a catalyst.

Major Products Formed:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

1-[4-(2-Butan-2-ylphenoxy)butyl]piperazine;oxalic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic properties, including its use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[4-(2-Butan-2-ylphenoxy)butyl]piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound binds to these targets, modulating their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

• 1-[4-(2-Methylphenoxy)butyl]piperazine
• 1-[4-(2-Ethylphenoxy)butyl]piperazine
• 1-[4-(2-Propylphenoxy)butyl]piperazine

Comparison: 1-[4-(2-Butan-2-ylphenoxy)butyl]piperazine is unique due to the presence of the butan-2-yl group, which imparts distinct steric and electronic properties. This uniqueness can influence its reactivity, binding affinity, and overall effectiveness in various applications compared to its similar counterparts.